Cas no 824937-52-2 (Benzoic acid, 5-acetyl-2-[(methylsulfonyl)amino]-, methyl ester)

• Product Name: Benzoic acid, 5-acetyl-2-[(methylsulfonyl)amino]-, methyl ester
• CAS No: 824937-52-2
• MF: C₁₁H₁₃NO₅S
• MW: 271.289622068405
• CID: 690412
• PubChem ID: 66978055
• Update Time: 2025-04-19

Benzoic acid, 5-acetyl-2-[(methylsulfonyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-acetyl-2-[(methylsulfonyl)amino]-, methyl ester
• methyl 5-acetyl-2-(methanesulfonamido)benzoate
• 824937-52-2
• AUSXYCLPNLMLGK-UHFFFAOYSA-N
• DTXSID60736136
• Methyl 5-acetyl-2-[(methanesulfonyl)amino]benzoate
• methyl 5-acetyl-2-[(methylsulfonyl)amino]benzoate
• SCHEMBL1285263

• Inchi： 1S/C11H13NO5S/c1-7(13)8-4-5-10(12-18(3,15)16)9(6-8)11(14)17-2/h4-6,12H,1-3H3
• InChI Key： AUSXYCLPNLMLGK-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(C(C)=O)=CC=1C(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 271.05144369g/mol
• Monoisotopic Mass: 271.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 97.9Ų